Cas no 18372-41-3 (1,2-Benzenediol, 4-(2-methylpropyl)-)

• Product Name: 1,2-Benzenediol, 4-(2-methylpropyl)-
• CAS No: 18372-41-3
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 1377576
• PubChem ID: 14372665
• Update Time: 2025-04-20

1,2-Benzenediol, 4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(2-methylpropyl)-
• DTXSID501297831
• 4-(2-Methylpropyl)-1,2-benzenediol
• 4-isobutylcatechol
• 18372-41-3
• 4-(2-methylpropyl)benzene-1,2-diol
• 4-iso-butylcatechol
• SCHEMBL57083
• KZFSBJHIZZZKDU-UHFFFAOYSA-N

• Inchi： 1S/C10H14O2/c1-7(2)5-8-3-4-9(11)10(12)6-8/h3-4,6-7,11-12H,5H2,1-2H3
• InChI Key： KZFSBJHIZZZKDU-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC(C)C)O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų